Cas no 332043-74-0 (<br>4-methyl-N-(2-methyl-1-tosyl-1,2,3,4-tetrahydroquinolin-4-yl)-N-phenylbenze nesulfonamide)

<br>4-methyl-N-(2-methyl-1-tosyl-1,2,3,4-tetrahydroquinolin-4-yl)-N-phenylbenze nesulfonamide structure
332043-74-0 structure
Product Name:<br>4-methyl-N-(2-methyl-1-tosyl-1,2,3,4-tetrahydroquinolin-4-yl)-N-phenylbenze nesulfonamide
CAS No:332043-74-0
MF:C30H30N2O4S2
MW:546.70020532608
CID:3068654
PubChem ID:3120686
Update Time:2025-04-21

<br>4-methyl-N-(2-methyl-1-tosyl-1,2,3,4-tetrahydroquinolin-4-yl)-N-phenylbenze nesulfonamide Chemical and Physical Properties

Names and Identifiers

    • <br>4-methyl-N-(2-methyl-1-tosyl-1,2,3,4-tetrahydroquinolin-4-yl)-N-phenylbenze nesulfonamide
    • AG-690/12249240
    • 4-METHYL-N~1~-{2-METHYL-1-[(4-METHYLPHENYL)SULFONYL]-1,2,3,4-TETRAHYDRO-4-QUINOLINYL}-N~1~-PHENYL-1-BENZENESULFONAMIDE
    • 4-methyl-N-{2-methyl-1-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydro-4-quinolinyl}-N-phenylbenzenesulfonamide
    • Oprea1_750981
    • Oprea1_661999
    • 4-METHYL-N-[2-METHYL-1-(4-METHYLBENZENESULFONYL)-3,4-DIHYDRO-2H-QUINOLIN-4-YL]-N-PHENYLBENZENESULFONAMIDE
    • 4-methyl-N-{2-methyl-1-[(4-methylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinolin-4-yl}-N-phenylbenzenesulfonamide
    • AKOS002228498
    • 332043-74-0
    • AKOS016301218
    • STK052786
    • Inchi: 1S/C30H30N2O4S2/c1-22-13-17-26(18-14-22)37(33,34)31-24(3)21-30(28-11-7-8-12-29(28)31)32(25-9-5-4-6-10-25)38(35,36)27-19-15-23(2)16-20-27/h4-20,24,30H,21H2,1-3H3
    • InChI Key: PJFVQEHQUQNRBN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2C(CC1C)N(C1C=CC=CC=1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 546.16469979Da
  • Monoisotopic Mass: 546.16469979Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 6
  • Complexity: 982
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 91.5Ų
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